Cas no 304-55-2 (Succimer)

• Product Name: Succimer
• CAS No: 304-55-2
• MF: C₄H₆O₄S₂
• MW: 182.218039035797
• MDL: MFCD00064799
• CID: 36768
• PubChem ID: 2724354
• Update Time: 2025-04-18

Succimer Chemical and Physical Properties

Names and Identifiers

• meso-2,3-Dimercaptosuccinic acid
• Dimercaptosuccinic Acid
• Succimer
• 2,3-Dimercaptosuccinic acid
• (2R,3S)-rel-2,3-Dimercaptosuccinic acid
• 2,3-BIS-SULFANYLBUTANEDIOIC ACID
• 2,3-DIISOPROPYLSUCCINIC ACID
• 2,3-Dithio-meso-tartaric acid
• 3-dimercaptosuccinic acid
• meso-2,3-Diisopropyl-bernsteinsaeure
• meso-2,3-diisopropyl-succinic acid
• meso-dimercaptosuccinic acid
• DIM-SA
• DMS
• DMSA
• 3-03-00-01033 (Beilstein Handbook Reference)
• Succimero (INN-Spanish)
• Ro 1-7977
• DMSA (Meso-2,3-dimercaptosuccinic acid)
• SPECTRUM1505007
• CCG-214189
• meso-2,3-Dimercaptobernsteinsaeure
• Dimercaptosuccinic acid;DMSA
• DTXCID903601
• Succinic acid, 2,3-dimercapto-, meso-
• Succimerum (INN-Latin)
• Butanedioic acid, 2,3-dimercapto-, (R*,S*)-
• (2R,3S)-2,3-disulfanylsuccinic acid
• Acid, meso-Dimercaptosuccinic
• V09CA02
• SUCCIMER [HSDB]
• SUCCIMER [WHO-DD]
• SUCCIMER [ORANGE BOOK]
• DTXSID1023601
• DS-7410
• (2S,3R)-2,3-bis(sulfanyl)butanedioic acid
• SUCCIMER [VANDF]
• SUCCIMER (MART.)
• Succimer (USAN/INN)
• HY-B1768
• Q423814
• DB00566
• SUCCIMER [INN]
• AKOS015892684
• meso-2,3-Dimercaptosuccinic acid;
• BRN 1725150
• UNII-DX1U2629QE
• MFCD00064799
• 2,3-DIMERCAPTOSUCCINIC ACID, MESO-
• meso-2,3-Dimercaptobernsteinsaure
• Q-201748
• meso-2,3-Dimercaptosuccinic acid, ~98%
• Butanedioic acid, 2,3-dimercapto-, (2R,3S)-rel-
• C07598
• Chemet
• Chemet (TN)
• DX1U2629QE
• DMS-A
• SCHEMBL14941
• A820382
• CS-0013797
• s4692
• Succimerum [INN-Latin]
• Succimer [USAN:INN:BAN]
• CHEMBL1201073
• SUCCIMER [USAN]
• (2R,3S)-2,3-dimercaptosuccinic acid
• (2R,3S)-2,3-disulfanylbutanedioic acid
• HSDB 6783
• D00572
• (R*,S*)-2,3-Dimercaptobutanedioic acid
• dimercaptosuccinic-acid
• 304-55-2
• Succimero
• AC-1366
• CHEBI:63623
• SUCCIMER [MART.]
• Meso 2, 3-Dimercaptosuccinic Acid
• meso Dimercaptosuccinic Acid
• EN300-1720731
• Butanedioic Acid, 2,3-Dimercapto-, (R*,S*)-Isomer
• EINECS 206-155-2
• (2R,3S)-rel-2,3-Dimercaptobutanedioic acid
• SUCCIMER (II)
• SUCCIMER [MI]
• SUCCIMER [II]
• D1722
• Z1255431202
• Succimero [INN-Spanish]
• Succimerum
• BRD-K88701661-001-01-1
• BRD-K88701661-001-02-9
• SBI-0654038.0001
• DA-78079
• ACTRVOBWPAIOHC-XIXRPRMCSA-N
• 206-155-2
• DMS; DMSA; 2,3-Dithio-meso-tartaric acid
• FS29950

• MDL： MFCD00064799
• Inchi： 1S/C4H6O4S2/c5-3(6)1(9)2(10)4(7)8/h1-2,9-10H,(H,5,6)(H,7,8)/t1-,2+
• InChI Key： ACTRVOBWPAIOHC-XIXRPRMCSA-N
• SMILES： S[C@@H](C(=O)O)[C@@H](C(=O)O)S
• BRN： 1725150

Computed Properties

• Exact Mass: 181.97100
• Monoisotopic Mass: 181.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6A^2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not available
• Density: 1.439 (estimate)
• Melting Point: 196-198 °C (dec.) (lit.)
• Boiling Point: 285.62°C (rough estimate)
• Flash Point: 115.622ºC
• Refractive Index: 1.5220 (estimate)
• Water Partition Coefficient: Soluble in water, and ethanol (25 mg/ml, results in colorless to light yellow, clear).
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 152.20000
• LogP: -0.24760
• Merck: 14,8865
• Solubility: Not available

Succimer Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S26; S36
• FLUKA BRAND F CODES：10-23
• RTECS：WM7650000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 i.p. in mice: >3000 mg/kg (Friedheim, Corvi)
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether